(2-(Ethylthio)phenyl)(4-(2,2,2-trifluoroethyl)piperazin-1-yl)methanone hydrochloride
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Description
(2-(Ethylthio)phenyl)(4-(2,2,2-trifluoroethyl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C15H20ClF3N2OS and its molecular weight is 368.84. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
A foundational aspect of scientific research involving (2-(Ethylthio)phenyl)(4-(2,2,2-trifluoroethyl)piperazin-1-yl)methanone hydrochloride concerns its synthesis and chemical properties. For example, Zheng Rui explored the synthesis of a related compound, (2,4-Difluorophenyl)(piperidin-4-yl)methanone Hydrochloride, using piperidine-4-carboxylic acid and ethyl carbonochloridate, highlighting a process with reasonable yield and easy-to-source starting materials, which might offer insights into methodologies applicable to the compound (Zheng Rui, 2010).
Antimicrobial Activity
Another crucial area of research is the antimicrobial properties of related compounds. N. Patel, S. N. Agravat, and Faiyazalam M. Shaikh's work on new pyridine derivatives, including amide derivatives with structures similar to our compound of interest, demonstrated variable and modest antimicrobial activity against bacteria and fungi, suggesting potential antimicrobial applications for this compound as well (N. Patel, S. N. Agravat, & Faiyazalam M. Shaikh, 2011).
Structural and Thermal Studies
The structural and thermal properties of closely related compounds have also been examined, providing valuable information for the development of new materials with desired characteristics. C. S. Karthik et al. conducted thermal, optical, and structural studies on a compound that shares a similar synthesis pathway, demonstrating the importance of these analyses in understanding the stability and electronic properties of such molecules (C. S. Karthik et al., 2021).
Enzyme Inhibition and Therapeutic Potential
Further research into the therapeutic applications of related compounds includes their use as enzyme inhibitors, potentially offering a pathway for the development of new drugs. The study on multifunctional amides by Mubashir Hassan et al. showcased moderate enzyme inhibitory potentials and mild cytotoxicity, suggesting the relevance of such compounds in the design of therapies for diseases like Alzheimer's (Mubashir Hassan et al., 2018).
Properties
IUPAC Name |
(2-ethylsulfanylphenyl)-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F3N2OS.ClH/c1-2-22-13-6-4-3-5-12(13)14(21)20-9-7-19(8-10-20)11-15(16,17)18;/h3-6H,2,7-11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCCIVRNVZAPEJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)N2CCN(CC2)CC(F)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClF3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.